Cas no 2248388-84-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate
• CAS No: 2248388-84-1
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 6135558
• PubChem ID: 165720022
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate
• 2248388-84-1
• EN300-6514931

• Inchi： 1S/C15H12N2O5/c16-8-15(6-3-7-21-9-15)14(20)22-17-12(18)10-4-1-2-5-11(10)13(17)19/h1-2,4-5H,3,6-7,9H2
• InChI Key： VSIAOANMNPYRFF-UHFFFAOYSA-N
• SMILES： O1CCCC(C#N)(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate

Introduction to CAS No 2248388-84-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Cyanooxane-3-Carboxylate

CAS No 2248388-84-1, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanooxane-3-carboxylate, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a dioxo group and a cyanooxane moiety, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2248388-84-1 through multi-component reactions and catalytic processes. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in biological studies. The compound's structure is particularly interesting due to its isoindole core, which has been shown to exhibit potent anti-inflammatory and antioxidant properties in preclinical models.

The cyanooxane group in the molecule plays a pivotal role in modulating its pharmacokinetic properties. Studies have demonstrated that this group enhances the compound's solubility and bioavailability, making it a promising candidate for oral drug delivery systems. Furthermore, the dihydro structure contributes to the compound's stability under physiological conditions, reducing the likelihood of premature degradation.

One of the most exciting developments involving CAS No 2248388-84-1 is its application in targeted drug delivery systems. Researchers have successfully conjugated this compound with biocompatible polymers to create nanocarriers for delivering anticancer drugs to specific tumor sites. The results from these studies indicate that the compound's structural features significantly improve the efficiency of drug delivery while minimizing systemic toxicity.

In addition to its therapeutic potential, CAS No 2248388-84-1 has also found applications in materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced sensors and electronic devices. The compound's unique electronic properties make it an ideal candidate for use in organic electronics, particularly in flexible displays and energy storage systems.

The synthesis of CAS No 2248388-84-1 involves a series of carefully optimized steps to ensure high purity and consistency. Key intermediates include various isoindole derivatives and cyanooxane precursors, which are synthesized through well-established methodologies. The final product undergoes rigorous quality control checks to meet pharmaceutical standards.

From a sustainability perspective, recent research has focused on developing environmentally friendly synthesis routes for CAS No 2248388-84-1. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during the production process. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

In conclusion, CAS No 2248388-84-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Cyanooxane-3-Carboxylate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activities position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new uses for this compound, its significance in the scientific community is expected to grow further.